Cas no 896604-17-4 (2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 896604-17-4
• MF: C₂₀H₂₂N₂O₂S₂
• MW: 386.530882358551
• CID: 5480455
• Update Time: 2025-08-05

2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]benzenesulfonamide
• 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C20H22N2O2S2/c1-14-5-8-17(9-6-14)20-22-18(13-25-20)10-11-21-26(23,24)19-12-15(2)4-7-16(19)3/h4-9,12-13,21H,10-11H2,1-3H3
• InChI Key： DFTORCYNAHGWEE-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(C)C=C3)=N2)(=O)=O)=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Professional Introduction to 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 896604-17-4)

2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896604-17-4, represents a novel chemical entity with a complex molecular structure that suggests potential applications in the treatment of various diseases. The intricate arrangement of atoms within this molecule, including its 2,5-dimethyl substituents and the presence of a N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl} moiety, makes it a subject of considerable interest for medicinal chemists and biologists.

The< strong>benzene-1-sulfonamide backbone of this compound is particularly noteworthy, as sulfonamides are well-known for their biological activity and have been widely used in the development of drugs targeting bacterial infections, inflammation, and other therapeutic areas. The incorporation of a thiazole ring further enhances the pharmacological profile of this molecule, as thiazoles have demonstrated efficacy in various pharmacological contexts, including antiviral, antibacterial, and anticancer applications.

In recent years, there has been a surge in research focused on identifying new scaffolds that can be optimized for therapeutic use. The structure of 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide aligns well with current trends in drug discovery, particularly in the area of targeted therapy. The presence of multiple aromatic rings and heterocyclic components suggests that this compound may interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. The combination of the dimethyl groups and the sulfonamide moiety creates a unique pharmacophore that could be modified to improve solubility, bioavailability, and target specificity. Researchers are exploring various synthetic routes to modify this core structure, aiming to develop derivatives with improved pharmacokinetic properties.

The< strong>N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl} part of the molecule is particularly interesting from a structural perspective. The thiazole ring is known to be a key component in many biologically active compounds, and its integration into this molecule suggests that it may play a crucial role in mediating interactions with biological targets. Additionally, the presence of the 4-methylphenyl group could influence the electronic properties of the molecule, potentially affecting its binding affinity and selectivity.

Recent studies have begun to explore the potential therapeutic applications of this compound. Initial computational modeling suggests that it may interact with enzymes and receptors involved in pathways relevant to cancer and inflammation. These findings are particularly promising given the growing interest in developing targeted therapies that can modulate these pathways effectively. Further experimental validation is underway to confirm these predictions and to identify potential lead compounds for clinical development.

The synthesis of 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the necessary framework for this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion, 2,5-dimethyl-N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 896604-17-4) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related molecules, it is likely that we will see further advancements in our ability to treat complex diseases effectively.